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Compound Name: 2-Oxazolidinone, 3-methyl-

Cat. No.: B034835 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
3-Methyl-2-oxazolidinone, a heterocyclic compound, has emerged as a pivotal intermediate in

the pharmaceutical industry. Its structural motif is a key component in a range of therapeutics,

most notably in the oxazolidinone class of antibiotics, such as the trailblazing drug Linezolid.

This technical guide provides a comprehensive overview of 3-Methyl-2-oxazolidinone,

encompassing its physicochemical properties, detailed synthetic protocols, and its critical role

in the development of novel pharmaceuticals. The mechanism of action of drugs derived from

this intermediate is also elucidated through a detailed signaling pathway diagram.

Physicochemical Properties of 3-Methyl-2-
oxazolidinone
A thorough understanding of the physical and chemical characteristics of 3-Methyl-2-

oxazolidinone is fundamental for its application in drug synthesis. This data is crucial for

reaction optimization, purification, and formulation.
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Property Value

CAS Number 19836-78-3

Molecular Formula C₄H₇NO₂[1][2][3]

Molecular Weight 101.10 g/mol [1]

Appearance Colorless to pale yellow liquid

Density 1.17 g/mL at 25 °C[4]

Melting Point 15 °C[4]

Boiling Point 87-90 °C at 1 mmHg[4]

Refractive Index n20/D 1.454[4]

Solubility Soluble in water and most organic solvents

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation and purity assessment of 3-

Methyl-2-oxazolidinone.

Technique Key Data Points

¹H NMR

Spectra available in various databases,

providing chemical shifts and coupling constants

for the protons on the oxazolidinone ring and the

methyl group.[1][5]

¹³C NMR

Key signals include the carbonyl carbon, the two

carbons of the heterocyclic ring, and the methyl

carbon.[1]

Infrared (IR)
Characteristic absorption bands include a strong

C=O stretch for the cyclic carbamate.[1]

Mass Spectrometry (MS)

The electron ionization (EI) mass spectrum

shows a molecular ion peak corresponding to its

molecular weight.[2]
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Synthesis of 3-Methyl-2-oxazolidinone:
Experimental Protocol
The synthesis of 3-Methyl-2-oxazolidinone is commonly achieved through the cyclization of N-

methylethanolamine with a carbonyl source, such as diethyl carbonate. This method is efficient

and scalable for industrial production.

Reaction: N-methylethanolamine + Diethyl Carbonate → 3-Methyl-2-oxazolidinone + 2 Ethanol

Materials:

N-methylethanolamine

Diethyl carbonate

Sodium methoxide (catalyst)

Anhydrous toluene (solvent)

Drying agent (e.g., anhydrous magnesium sulfate)

Standard laboratory glassware for reaction under reflux and distillation

Procedure:

Reaction Setup: A round-bottom flask is charged with N-methylethanolamine, a molar excess

of diethyl carbonate, and a catalytic amount of sodium methoxide in anhydrous toluene. The

flask is equipped with a reflux condenser and a drying tube.

Reaction: The mixture is heated to reflux. The progress of the reaction can be monitored by

observing the distillation of the ethanol byproduct.

Work-up: After the reaction is complete (as determined by TLC or GC analysis), the reaction

mixture is cooled to room temperature.

Purification: The solvent and excess diethyl carbonate are removed under reduced pressure.

The resulting crude product is then purified by vacuum distillation to yield pure 3-Methyl-2-
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oxazolidinone.

Application in Pharmaceutical Synthesis: The Case
of Linezolid
3-Methyl-2-oxazolidinone is a critical building block in the synthesis of Linezolid, a potent

antibiotic used against multi-drug resistant Gram-positive bacteria. The oxazolidinone core is

the pharmacophore responsible for its antibacterial activity.

Mechanism of Action of Linezolid
Linezolid exerts its antibacterial effect by inhibiting the initiation of protein synthesis in bacteria.

This unique mechanism of action reduces the likelihood of cross-resistance with other protein

synthesis inhibitors.[6]
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Caption: Mechanism of action of Linezolid.

Linezolid specifically binds to the 23S ribosomal RNA of the 50S subunit, preventing the

formation of a functional 70S initiation complex.[7][8][9] This complex is essential for the

commencement of protein synthesis. By disrupting this initial step, Linezolid effectively halts the

production of vital bacterial proteins, leading to a bacteriostatic effect.[8][9]

Experimental and Synthetic Workflow
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The journey from starting materials to a final pharmaceutical product involves a structured

workflow, encompassing synthesis, purification, and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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